Cas no 2228834-86-2 (O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine)

O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine is a specialized hydroxylamine derivative featuring a 3-methylpyrazine moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the hydroxylamine group enables selective functionalization, while the pyrazine ring contributes to its stability and reactivity in nucleophilic or electrophilic transformations. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal purity and performance in synthetic workflows.
O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine structure
2228834-86-2 structure
Product Name:O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine
CAS No:2228834-86-2
MF:C7H11N3O
MW:153.181740999222
CID:5835401
PubChem ID:165609598
Update Time:2025-06-11

O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine
    • O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
    • EN300-1743477
    • 2228834-86-2
    • Inchi: 1S/C7H11N3O/c1-5-7(6(2)11-8)10-4-3-9-5/h3-4,6H,8H2,1-2H3
    • InChI Key: NTHVWYVYHSNNIJ-UHFFFAOYSA-N
    • SMILES: O(C(C)C1C(C)=NC=CN=1)N

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 61Ų

O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1743477-0.05g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
0.05g
$1224.0 2023-09-20
Enamine
EN300-1743477-0.1g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
0.1g
$1283.0 2023-09-20
Enamine
EN300-1743477-0.25g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
0.25g
$1341.0 2023-09-20
Enamine
EN300-1743477-0.5g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
0.5g
$1399.0 2023-09-20
Enamine
EN300-1743477-1.0g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
1g
$1458.0 2023-06-03
Enamine
EN300-1743477-2.5g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
2.5g
$2856.0 2023-09-20
Enamine
EN300-1743477-5.0g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
5g
$4226.0 2023-06-03
Enamine
EN300-1743477-10.0g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
10g
$6266.0 2023-06-03
Enamine
EN300-1743477-1g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
1g
$1458.0 2023-09-20
Enamine
EN300-1743477-5g
O-[1-(3-methylpyrazin-2-yl)ethyl]hydroxylamine
2228834-86-2
5g
$4226.0 2023-09-20

Additional information on O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine

Introduction to O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine (CAS No: 2228834-86-2)

O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. Its molecular structure, characterized by a pyrazine ring substituted with a methyl group at the 3-position and an ethylhydroxylamine moiety at the 1-position, makes it a versatile intermediate in the development of bioactive molecules. This compound has garnered attention due to its potential role in drug discovery, particularly in modulating biological pathways relevant to neurological and cardiovascular diseases.

The chemical identity of CAS No 2228834-86-2 confirms its uniqueness and specificity, ensuring precise identification and handling in laboratory settings. The presence of the hydroxylamine group introduces reactivity that can be exploited in synthetic chemistry, enabling the formation of various derivatives with tailored properties. Such derivatives are of immense interest in medicinal chemistry for their potential to interact with biological targets in novel ways.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine and biological systems. Molecular docking studies have revealed that this compound can bind to specific receptors and enzymes, suggesting its utility as a scaffold for developing small-molecule drugs. For instance, preliminary simulations indicate that it may interact with enzymes involved in the metabolism of neurotransmitters, making it a candidate for further investigation in neuropharmacology.

In parallel, synthetic methodologies have evolved to enhance the accessibility of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. These improvements are crucial for producing sufficient quantities of O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine for both preclinical studies and industrial applications. The optimization of synthetic pathways not only reduces costs but also minimizes waste, aligning with green chemistry principles.

The pyrazine core of O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine is particularly noteworthy due to its structural similarity to natural products and existing pharmaceuticals. Pyrazine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The methyl substitution at the 3-position further fine-tunes the electronic properties of the ring, influencing its reactivity and binding affinity. This structural feature has been leveraged in designing molecules with enhanced pharmacological profiles.

Current research is exploring the potential of O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine as a precursor for more complex drug candidates. By functionalizing its hydroxylamine group or incorporating additional substituents, chemists can generate libraries of compounds for high-throughput screening. This approach has been successful in identifying novel therapeutic agents with improved efficacy and reduced side effects. The compound's versatility makes it an attractive building block for medicinal chemists seeking innovative solutions to unmet medical needs.

The role of CAS No 2228834-86-2 in academic and industrial research underscores its importance as a chemical entity. Its synthesis, characterization, and application in drug discovery represent a convergence of organic chemistry, biochemistry, and pharmacology. As our understanding of biological systems grows, so does the demand for specialized intermediates like this one. The continued exploration of its properties and potential applications will likely yield significant contributions to human health.

Future directions in the study of O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine may include investigating its interactions with cellular pathways at a more detailed level. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy can provide insights into its metabolic fate and mechanism of action. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical candidates.

In summary, O-1-(3-methylpyrazin-2-yl)ethylhydroxylamine (CAS No: 2228834-86-2) is a promising compound with diverse applications in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research progresses, this molecule is expected to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.